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Compound of Interest

Compound Name: 4-Bromo-5-methylpyrimidine

Cat. No.: B113584 Get Quote

An In-depth Technical Guide to 4-Bromo-5-
methylpyrimidine
This technical guide provides a comprehensive overview of the physical and chemical

properties of 4-Bromo-5-methylpyrimidine, tailored for researchers, scientists, and

professionals in drug development. This document details its structural characteristics,

physicochemical properties, reactivity, and plausible synthetic routes. Due to the limited

availability of experimental data for 4-Bromo-5-methylpyrimidine, this guide incorporates

predicted data and comparative information from its isomer, 5-Bromo-4-methylpyrimidine, to

offer a thorough profile.

Chemical Identity and Physical Properties
4-Bromo-5-methylpyrimidine is a halogenated pyrimidine derivative. Its structure and key

identifiers are presented below.
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Identifier Value

IUPAC Name 4-Bromo-5-methylpyrimidine

CAS Number 1257851-33-4

Molecular Formula C₅H₅BrN₂

Molecular Weight 173.01 g/mol

Canonical SMILES CC1=CN=C(N=C1)Br

InChI Key N/A

The physical properties of 4-Bromo-5-methylpyrimidine are summarized in the following

table. It is important to note that much of the available data is predicted through computational

models.

Property Value Source

Boiling Point 221.3 ± 20.0 °C Predicted

Density 1.596 ± 0.06 g/cm³ Predicted

pKa 0.20 ± 0.16 Predicted

Form Liquid N/A

Color Colourless N/A

Synthesis of 4-Bromo-5-methylpyrimidine
A common and effective method for the synthesis of 4-bromopyrimidines involves the

bromination of the corresponding pyrimidin-4-one precursor. Reagents such as phosphorus

oxybromide (POBr₃) are typically employed for this transformation.

Plausible Synthetic Pathway
A plausible synthetic route to 4-Bromo-5-methylpyrimidine starts from 5-methylpyrimidin-4-

one. The hydroxyl group at the 4-position is converted to a bromine atom using a brominating

agent like phosphorus oxybromide.
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Synthesis

5-Methylpyrimidin-4-one + POBr₃ 4-Bromo-5-methylpyrimidine
Heat

Suzuki Coupling Heck Coupling Sonogashira Coupling

4-Bromo-5-methylpyrimidine

Ar-B(OH)₂
Pd Catalyst, Base

Alkene
Pd Catalyst, Base

Terminal Alkyne
Pd/Cu Catalyst, Base

4-Aryl-5-methylpyrimidine 4-Vinyl-5-methylpyrimidine 4-Alkynyl-5-methylpyrimidine
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To cite this document: BenchChem. [Physical and chemical properties of 4-Bromo-5-
methylpyrimidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b113584#physical-and-chemical-properties-of-4-
bromo-5-methylpyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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